Cas no 22323-82-6 ((S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol)

• Product Name: (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol
• CAS No: 22323-82-6
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00063239
• CID: 52035
• PubChem ID: 736057
• Update Time: 2025-08-05

(S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol
• 1,3-Dioxolane-4-methanol, 2,2-dimethyl-, (S)-
• D-1,2-O-ISOPROPYLIDENE-SN-GLYCEROL
• D-(+)-1,2-ISOPROPYLIDENEGLYCEROL
• D-ALPHA,BETA-ISOPROPYLIDENEGLYCEROL
• ISOPROPYLIDENEGLYCEROL (S)-(+)-1,2-O-
• 1,2-ISOPROPYLIDENE-SN-GLYCEROL
• 1,2-O-ISOPROPYLIDENE-SN-GLYCEROL
• (S)-(+)-1,2-O-ISOPROPYLIDENEGLYCEROL
• S-(+)-(2,2-DIMETHYL-[1,3]DIOXOLAN-4-YL)-METHANOL
• (S)-(+)-2,2-DIMETHYL-4-HYDROXYMETHYL-1,3-DIOXOLANE
• (S)-2,2-DIMETHYL 4-HYDROXYMETHYL-1,3-DIOXOLANE
• (S)-2,3-ISOPROPYLIDENE GLYCEROL
• S-(-)-2,3-O-ISOPROPYLIDENEGLYCEROL
• S-(+)-2,3-O-ISOPROPYLIDENEGLYCEROL
• (S)-GLYCEROL ACETONIDE
• (S)-(+)-SOLKETAL
• (S)-(+)-1,2-Isopropylideneglycerol
• D-Glycerol-acetonide
• S-Glycerol
• 1,3-Dioxolane-4-methanol, 2,2-dimethyl-, (4S)-
• (+)-2,3-O-Isopropylidene-sn-glycerol
• S-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol
• (S)-(+)-2,3-O-Isopropylideneglycerol
• 4-hydroxymethyl-2,2-dimethyl-1,3-dioxolane
• s-glycerol acetonide
• [(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
• (S)-Solketal
• (S)-2,2-Dimethyl-1,3-dioxolane-4-methanol
• RNVYQYLELCKWAN-YFKPBYRVSA-N
• (S)-(2,2-dimethyl-1,3-dioxolan-4-yl)methanol
• D-Acetone glycerol
• (S)-Glycerol-acetonide
• (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methan

• MDL： MFCD00063239
• Inchi： 1S/C6H12O3/c1-6(2)8-4-5(3-7)9-6/h5,7H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： RNVYQYLELCKWAN-YFKPBYRVSA-N
• SMILES： O1[C@@H](CO)COC1(C)C
• BRN： 80118

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.07 g/mL at 25 °C(lit.)
• Boiling Point: 90°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.434(lit.)
• Water Partition Coefficient: miscible
• Stability/Shelf Life: Stable. Flammable. Incompatible with oxidizing agents.
• PSA: 38.69000
• LogP: 0.13020
• Merck: 5213
• Specific Rotation: 11 º (c=5, CH3OH)
• Optical Activity: [α]20/D +13.5°, neat

(S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：JI0400000
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol

(S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol: A Comprehensive Overview

The compound (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol, identified by the CAS registry number CAS No. 22323-82-6, is a versatile and intriguing molecule with significant applications in various fields of chemistry and biology. This compound is particularly notable for its chiral nature and its role in asymmetric synthesis, making it a valuable tool in modern organic chemistry. Recent advancements in its synthesis and application have further highlighted its potential in drug discovery and material science.

Structurally, (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol consists of a 1,3-dioxolane ring system with a methyl group at the 4-position and two methyl substituents at the 2-position. The presence of the dioxolane ring imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and selectivity in various chemical reactions. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a pivotal role in determining its biological activity and interaction with other molecules.

Recent studies have focused on the synthesis of this compound using environmentally friendly methods. For instance, researchers have explored the use of enzymatic catalysis to achieve high enantioselectivity in its preparation. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices. Additionally, advancements in asymmetric induction techniques have enabled the production of this compound with exceptional optical purity, further solidifying its importance in chiral chemistry.

In terms of applications, (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol has found extensive use as a chiral auxiliary in organic synthesis. Its ability to induce asymmetry in otherwise symmetric molecules has made it indispensable in the construction of complex molecular architectures. Recent research has demonstrated its utility in the synthesis of bioactive compounds, including pharmaceutical agents and agrochemicals. For example, it has been employed as a key intermediate in the synthesis of certain antibiotics and antiviral drugs.

The compound's role in material science is another area that has garnered significant attention. Its unique physical properties make it a promising candidate for applications in polymer chemistry and nanotechnology. Researchers have investigated its potential as a building block for constructing advanced materials with tailored functionalities. For instance, its ability to form stable supramolecular assemblies has been leveraged to develop novel materials for sensing and catalysis.

From an analytical standpoint, the characterization of (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented insights into its molecular structure and dynamic behavior. These advancements have not only improved our understanding of the compound but also facilitated its precise characterization in complex mixtures.

In conclusion, (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol stands as a testament to the ingenuity of modern chemical research. Its unique properties and versatile applications continue to drive innovation across diverse scientific disciplines. As research progresses, it is anticipated that this compound will unlock new possibilities in drug development, materials science, and beyond.